2-methoxy-N-(3-methylphenyl)benzamide

• Molecular Formula: C15H15NO2
• Molecular Weight: 241.28 g/mol
• IUPAC Name: 2-methoxy-N-(3-methylphenyl)benzamide
• InChI: InChI=1S/C15H15NO2/c1-11-6-5-7-12(10-11)16-15(17)13-8-3-4-9-14(13)18-2/h3-10H,1-2H3,(H,16,17)
• InChI Key: YYXRKIWSSJEBBB-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)NC(=O)C2=CC=CC=C2OC

Description

2-Methoxy-N-(3-methylphenyl)benzamide is a benzamide derivative characterized by a methoxy (–OCH₃) group at the 2-position of the benzoyl ring and a 3-methylphenyl (–C₆H₄CH₃) substituent on the amide nitrogen. This compound belongs to a class of molecules studied for their diverse biological activities, including antimicrobial, antifungal, and antioxidant properties. Its structure enables interactions with biological targets through hydrogen bonding (via the amide and methoxy groups) and hydrophobic interactions (via the aromatic and methyl groups).

Comparison with Similar Compounds

Comparison with Similar Benzamide Derivatives

Structural Modifications and Physicochemical Properties

The biological and chemical behavior of benzamides is highly dependent on substituent patterns. Below is a comparative analysis of key analogues:

Compound Name	Substituents/Modifications	Molecular Weight	Key Features	Reference
2-Methoxy-N-(3-methylphenyl)benzamide	2-OCH₃, N-(3-CH₃C₆H₄)	255.30	Balanced lipophilicity (logP ~4.1); hydrogen-bonding capacity from amide and methoxy groups.
3-Acetoxy-2-methyl-N-(4-methoxyphenyl)benzamide	3-OAc, 2-CH₃, N-(4-OCH₃C₆H₄)	313.34	Enhanced antioxidant activity due to acetoxy group; characterized via X-ray/DFT.
2-Hydroxy-N-(3-trifluoromethylphenyl)benzamide	2-OH, N-(3-CF₃C₆H₄)	295.25	Trifluoromethyl group increases lipophilicity (logP ~4.5); used in hydrazone synthesis.
N-(1-Methyl-1H-benzimidazol-2-yl)-2-methoxybenzamide	N-benzimidazole, 2-OCH₃	281.31	Benzimidazole moiety enhances π-π stacking; antifungal applications.
Nitazoxanide	2-OAc, N-(5-nitrothiazolyl)	307.28	Broad antiparasitic activity; nitro-thiazole group critical for efficacy.

Key Observations:

• Electron-Donating vs. Electron-Withdrawing Groups: Methoxy (–OCH₃) and hydroxy (–OH) groups (e.g., in ) enhance solubility and hydrogen bonding, whereas trifluoromethyl (–CF₃) and nitro (–NO₂) groups (e.g., ) increase electron-withdrawing effects and lipophilicity.
• Heterocyclic vs. Aromatic Substituents : Benzimidazole () or thiazole () rings improve target binding via π-π interactions, while simple aryl groups (e.g., 3-methylphenyl in the target compound) prioritize steric flexibility.

Antioxidant Activity:

• The 3-acetoxy derivative () exhibits superior radical scavenging compared to the target compound, attributed to the acetoxy group’s ability to stabilize free radicals.
• Methoxy-substituted benzamides (e.g., ) show moderate antioxidant activity due to methoxy’s electron-donating nature.

Antifungal and Antimicrobial Activity:

• Nitazoxanide () demonstrates broad-spectrum antiparasitic activity, while benzimidazole-containing analogues () target fungal cytochrome P450 enzymes.
• The target compound’s 3-methylphenyl group may limit microbial membrane penetration compared to trifluoromethyl derivatives (), which show enhanced bioavailability.

Drug-Likeness and ADME Properties:

• Compounds with sulfonamide or urea groups (e.g., ) exhibit improved water solubility and renal clearance.
• The target compound’s logP (~4.1) and polar surface area (~40.7 Ų) () suggest moderate oral bioavailability, aligning with Lipinski’s rule of five.

Structural and Crystallographic Insights

• X-ray Diffraction Studies : The thiazolylidene derivative () reveals a planar benzamide core with bond lengths (C–N: 1.39 Å, C–O: 1.21 Å) consistent with resonance stabilization. Similar geometry is observed in the target compound.
• Hirshfeld Surface Analysis : For 3-acetoxy derivatives (), close contacts (C–H⋯O, 24%) highlight intermolecular hydrogen bonding, critical for crystal packing and stability.